Cas no 1185313-60-3 ((4-Methyl-pyridin-2-yl)-piperidin-3-ylmethyl-amine hydrochloride)

• Product Name: (4-Methyl-pyridin-2-yl)-piperidin-3-ylmethyl-amine hydrochloride
• CAS No: 1185313-60-3
• MF: C₁₂H₂₀ClN₃
• MW: 241.760301589966
• CID: 2190087
• PubChem ID: 45786812
• Update Time: 2025-06-13

(4-Methyl-pyridin-2-yl)-piperidin-3-ylmethyl-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-Methyl-pyridin-2-yl)-piperidin-3-ylmethyl-amine hydrochloride
• 4-methyl-N-(piperidin-3-ylmethyl)pyridin-2-amine,hydrochloride
• AKOS015941035
• 4-Methyl-N-(piperidin-3-ylmethyl)pyridin-2-aminehydrochloride
• 1185313-60-3
• DTXSID10671462
• DB-299819
• 4-methyl-N-(piperidin-3-ylmethyl)pyridin-2-amine;hydrochloride
• 4-methyl-N-(3-piperidylmethyl)pyridin-2-amine hydrochloride
• 4-Methyl-N-[(piperidin-3-yl)methyl]pyridin-2-amine--hydrogen chloride (1/1)
• 4-Methyl-N-(piperidin-3-ylmethyl)pyridin-2-amine hydrochloride

• MDL： MFCD09607505
• Inchi： 1S/C12H19N3.ClH/c1-10-4-6-14-12(7-10)15-9-11-3-2-5-13-8-11;/h4,6-7,11,13H,2-3,5,8-9H2,1H3,(H,14,15);1H
• InChI Key： YAVZWKFWAYOHBU-UHFFFAOYSA-N
• SMILES： Cl.N1CCCC(CNC2C=C(C)C=CN=2)C1

Computed Properties

• Exact Mass: 241.1345753g/mol
• Monoisotopic Mass: 241.1345753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37Ų

Additional information on (4-Methyl-pyridin-2-yl)-piperidin-3-ylmethyl-amine hydrochloride

Comprehensive Overview of (4-Methyl-pyridin-2-yl)-piperidin-3-ylmethyl-amine hydrochloride (CAS No. 1185313-60-3)

The compound (4-Methyl-pyridin-2-yl)-piperidin-3-ylmethyl-amine hydrochloride (CAS No. 1185313-60-3) is a chemically synthesized molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a pyridine ring with a piperidine moiety, makes it a versatile intermediate for drug development. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders, given its ability to interact with neurotransmitter receptors. The hydrochloride salt form enhances its solubility, making it more suitable for formulation studies.

In recent years, the demand for small molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. (4-Methyl-pyridin-2-yl)-piperidin-3-ylmethyl-amine hydrochloride aligns with this trend, as its modular structure allows for easy derivatization to optimize pharmacokinetic properties. This compound is often explored in the context of neurodegenerative diseases, such as Alzheimer's and Parkinson's, where modulating neurotransmitter activity is critical. Its blood-brain barrier (BBB) permeability is a key area of investigation, as it could enable direct CNS targeting.

The synthesis of CAS No. 1185313-60-3 involves multi-step organic reactions, including reductive amination and salt formation. These processes are meticulously optimized to ensure high yield and purity, which are essential for preclinical studies. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring compliance with regulatory standards. The growing interest in structure-activity relationship (SAR) studies has further highlighted the importance of this molecule in medicinal chemistry.

From a commercial perspective, (4-Methyl-pyridin-2-yl)-piperidin-3-ylmethyl-amine hydrochloride is supplied by several specialty chemical manufacturers, catering to the needs of pharmaceutical R&D labs. Its applications extend beyond CNS disorders, with preliminary studies suggesting potential in inflammatory conditions and metabolic diseases. The compound's scaffold is also being evaluated for its role in GPCR modulation, a hot topic in drug discovery due to the widespread therapeutic relevance of GPCR targets.

As the scientific community continues to explore novel drug candidates, CAS No. 1185313-60-3 remains a promising contender. Its compatibility with high-throughput screening (HTS) platforms and combinatorial chemistry approaches makes it a valuable asset in modern drug development pipelines. Future research may uncover additional therapeutic niches for this compound, solidifying its position in the ever-evolving landscape of biopharmaceutical innovation.